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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and

common experimental applications of Formamide-15N. The information is intended to equip

researchers, scientists, and drug development professionals with the necessary knowledge to

handle this compound safely and effectively in a laboratory setting. All quantitative data is

summarized for clarity, and detailed experimental protocols are provided for key applications.

Introduction to Formamide-15N
Formamide-15N is the isotopically labeled form of formamide, where the nitrogen atom (14N)

is replaced with the 15N isotope. It is a colorless, viscous liquid that is miscible with water and

has an ammonia-like odor.[1] Its primary use in research is as a denaturing agent for nucleic

acids in applications such as in situ hybridization and Northern blotting, and as a solvent in

nuclear magnetic resonance (NMR) spectroscopy and certain organic reactions.[2][3][4] The

15N labeling makes it particularly useful as a tracer or an internal standard in quantitative

analysis by NMR, GC-MS, or LC-MS.[2]

Safety Data and Hazard Identification
Formamide-15N shares the same chemical hazards as its unlabeled counterpart. It is

classified as a substance that is suspected of causing cancer, may damage fertility or the

unborn child, and may cause damage to organs through prolonged or repeated exposure.[5][6]
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GHS Classification
Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer.[5][6]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child.[5][6]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (blood, central nervous

system, kidneys, liver) through

prolonged or repeated

exposure.[5][7]

Physical and Chemical Properties
Property Value

Chemical Formula HCONH2 (with 15N)

Molecular Weight 46.03 g/mol [6][8]

Appearance Colorless, oily liquid[1]

Odor Ammonia-like[1]

Melting Point 2-3 °C[6][9]

Boiling Point 210 °C[6][9]

Flash Point 152 °C (closed cup)[6]

Density 1.159 g/mL at 25 °C[6]

Solubility in Water Miscible[1]

Toxicological Data
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Route of Exposure Effect

Inhalation
May be harmful if inhaled. May cause

respiratory tract irritation.[5]

Skin Contact
May be harmful if absorbed through the skin.

May cause skin irritation.[5]

Eye Contact May cause eye irritation.[5]

Ingestion Harmful if swallowed.[5]

Handling Precautions and Personal Protective
Equipment (PPE)
Due to the significant health hazards associated with Formamide-15N, strict adherence to

safety protocols is mandatory.

Engineering Controls
All work with Formamide-15N should be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.[7][10] An eyewash station and safety shower must be

readily accessible.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required when handling Formamide-15N:

Eye Protection: Tightly fitting safety goggles or a face shield are necessary to protect against

splashes.[6][7]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn. It is crucial

to use proper glove removal technique to avoid skin contact.[5][6]

Skin and Body Protection: A lab coat must be worn, with sleeves of sufficient length to

prevent skin exposure. Full-length pants and closed-toe shoes are also required.[5]
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Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator should be used.[5]

General Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling hazardous chemicals

like Formamide-15N.
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General Laboratory Safety Workflow for Formamide-15N
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Caption: General workflow for handling Formamide-15N safely.
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Emergency Procedures
Spills

Small Spills (<1 L): If trained, use an appropriate spill kit or absorbent material to contain the

spill. Double bag the waste in clear plastic bags, label it, and arrange for chemical waste

pick-up.[5]

Large Spills: Evacuate the area and prevent entry. Avoid breathing vapors. Contact your

institution's Environmental Health and Safety (EHS) department immediately.[5]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention.[10]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Experimental Protocols
Formamide-15N is a crucial reagent in several molecular biology and analytical chemistry

techniques. Below are detailed protocols for its most common applications.

Nucleic Acid Denaturation for Fluorescence In Situ
Hybridization (FISH)
Formamide is used in FISH to denature the target DNA and the probe, allowing for

hybridization. It lowers the melting temperature (Tm) of the nucleic acids, which helps to

preserve the morphology of the cells or tissues.[9][11]

This protocol is a representative example for FISH on cultured cells.
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Cell Preparation:

Culture cells on coverslips in a 24-well plate.

Fix the cells in 4% paraformaldehyde (PFA) in PBS for 20 minutes at room temperature.

Wash the wells twice with PBS.

Permeabilize the cells with 0.3% Triton X-100 in PBS for 15 minutes.

Wash the wells twice with PBS.

Prehybridization:

Equilibrate the cells in a solution of 50% formamide and 2x SSC for 10 minutes at 60°C.[5]

Prepare the probe mixture containing the labeled probe, formamide, and blocking agents

(e.g., salmon sperm DNA, yeast tRNA).[5]

Denature the probe mixture by heating to 95°C for 10 minutes, then immediately place on

ice.[5]

Hybridization:

Add the denatured probe mixture to the hybridization buffer (typically containing 40-50%

formamide, dextran sulfate, and SSC).[5][6]

Apply the hybridization solution to the coverslip and incubate for at least 16 hours at a

temperature appropriate for the probe and target (e.g., 55°C).[6]

Post-Hybridization Washes:

Wash the coverslips twice with a solution of 50% formamide and 2x SSC at 65°C for 15-20

minutes each.[5]

Perform a series of washes with decreasing concentrations of SSC at room temperature to

remove any unbound probe.[5]
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Detection and Imaging:

If using a hapten-labeled probe, perform immunocytochemical detection with a

fluorescently labeled antibody.

Counterstain the nuclei with DAPI.

Mount the coverslip on a microscope slide with anti-fade mounting medium.

Image using a fluorescence microscope.
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Fluorescence In Situ Hybridization (FISH) Workflow
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Caption: A simplified workflow for a FISH experiment.
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Sample Preparation for NMR Spectroscopy
Formamide-15N can be used as a solvent for NMR analysis of certain samples, particularly

peptides and other small molecules that are soluble in it. The 15N label can also serve as a

useful reference or for specific heteronuclear correlation experiments.

Sample Dissolution:

Accurately weigh the desired amount of the analyte (e.g., a peptide). For peptide samples,

concentrations of 2-5 mM are typical.[8]

Dissolve the analyte in a minimal amount of Formamide-15N in a clean, dry vial. Gentle

vortexing or sonication may be required to aid dissolution.

Transfer to NMR Tube:

Using a clean glass Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

Ensure the final volume in the NMR tube is sufficient to cover the receiver coils of the

spectrometer, typically 0.6-0.7 mL.

Addition of Internal Standard (Optional):

If required, add an internal standard for chemical shift referencing or quantification.

Final Steps:

Cap the NMR tube securely.

Carefully wipe the outside of the NMR tube to remove any contaminants.

Insert the NMR tube into a spinner turbine and adjust the depth according to the

spectrometer's requirements.

The sample is now ready for analysis in the NMR spectrometer.
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NMR Sample Preparation Workflow with Formamide-15N
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Caption: Workflow for preparing an NMR sample using Formamide-15N.
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Storage and Disposal
Storage
Store Formamide-15N in a tightly closed container in a cool, dry, and well-ventilated area.[5] It

should be stored away from incompatible materials such as strong oxidizing agents, acids, and

bases.[10] Protect from light and moisture.[7]

Disposal
Dispose of Formamide-15N and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[5] Do not pour down the drain.[9]

Conclusion
Formamide-15N is a valuable tool in molecular biology and analytical chemistry, but its

significant health hazards demand careful and informed handling. By adhering to the safety

precautions, using appropriate personal protective equipment, and following established

experimental protocols, researchers can safely and effectively utilize this compound in their

work. This guide provides a comprehensive resource to support the safe and effective use of

Formamide-15N in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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